Cas no 56966-72-4 (Benzene, 2-chloro-1-(2-methylphenoxy)-4-nitro-)
56966-72-4 structure
Product Name:Benzene, 2-chloro-1-(2-methylphenoxy)-4-nitro-
CAS No:56966-72-4
MF:C13H10ClNO3
MW:263.676402568817
CID:347202
PubChem ID:9213235
Update Time:2025-04-19
Benzene, 2-chloro-1-(2-methylphenoxy)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-chloro-1-(2-methylphenoxy)-4-nitro-
- 2-chloro-1-(2-methylphenoxy)-4-nitrobenzene
- AKOS034154526
- DTXSID40429397
- 56966-72-4
- Z31208017
-
- Inchi: 1S/C13H10ClNO3/c1-9-4-2-3-5-12(9)18-13-7-6-10(15(16)17)8-11(13)14/h2-8H,1H3
- InChI Key: MABPISUKBWLZDE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OC1C=CC=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 263.035
- Monoisotopic Mass: 263.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 2-chloro-1-(2-methylphenoxy)-4-nitro- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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